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Compound of Interest

Compound Name: 2-Heptyn-1-ol

Cat. No.: B092533 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Heptyn-1-ol, tailored for researchers, scientists, and professionals in drug

development. This document presents key quantitative data, outlines experimental protocols,

and visualizes a fundamental synthetic pathway.

Core Properties of 2-Heptyn-1-ol
2-Heptyn-1-ol is an organic compound classified as an alkyne alcohol. Its chemical structure

consists of a seven-carbon chain with a terminal hydroxyl group (-OH) at position 1 and a

carbon-carbon triple bond starting at position 2.

The fundamental molecular properties of 2-Heptyn-1-ol are summarized in the table below,

compiled from authoritative chemical databases.
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Property Value References

Molecular Formula C₇H₁₂O [1][2][3][4]

Molecular Weight 112.17 g/mol [1][5]

IUPAC Name hept-2-yn-1-ol [1][2]

CAS Registry Number 1002-36-4 [1][2]

Appearance Colorless to pale yellow liquid [5]

Boiling Point 157-159 °C [5]

Density 0.884 g/mL [3]

Refractive Index 1.4540 [3]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-Heptyn-1-ol are crucial for its

application in research and development. The following sections provide an overview of

common experimental procedures.

A prevalent method for the synthesis of 2-Heptyn-1-ol involves the reaction of a Grignard

reagent with an appropriate electrophile. A representative protocol is detailed below:

Materials:

1-Pentyne

Ethylmagnesium bromide (Grignard reagent)

Paraformaldehyde

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate
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Standard laboratory glassware for anhydrous reactions (e.g., round-bottom flask, dropping

funnel, condenser)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask

under an inert atmosphere, a solution of 1-pentyne in anhydrous diethyl ether is prepared.

Formation of the Alkynyl Grignard: The solution is cooled in an ice bath, and ethylmagnesium

bromide is added dropwise via a dropping funnel. The reaction mixture is then stirred at room

temperature for a specified period to ensure the complete formation of the

pentynylmagnesium bromide.

Reaction with Paraformaldehyde: The freshly prepared Grignard reagent is cooled again in

an ice bath. Dry paraformaldehyde is added portion-wise to the stirred solution. The reaction

is typically exothermic and requires careful temperature control.

Quenching: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred until the reaction is complete (monitored by thin-layer

chromatography). The reaction is then carefully quenched by the slow addition of a saturated

aqueous ammonium chloride solution.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with diethyl ether. The combined organic extracts are washed with brine, dried over

anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

Final Purification: The crude product is purified by vacuum distillation or column

chromatography to yield pure 2-Heptyn-1-ol.

Characterization: The final product should be characterized by spectroscopic methods such as

¹H NMR, ¹³C NMR, and infrared (IR) spectroscopy to confirm its structure and purity.

Visualized Synthetic Pathway
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The following diagram illustrates the logical flow of the Grignard synthesis of 2-Heptyn-1-ol,
from starting materials to the final purified product.

1-Pentyne

Formation of
Pentynylmagnesium

bromide
Ethylmagnesium

bromide
Nucleophilic

Addition

Intermediate

Paraformaldehyde

Aqueous
Workup

Crude Product Purification
(Distillation) 2-Heptyn-1-ol

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Heptyn-1-ol via Grignard reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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